Cas no 1344917-94-7 ((1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol)

• Product Name: (1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol
• CAS No: 1344917-94-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 4591166
• Update Time: 2025-05-28

(1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol

• Inchi： 1S/C10H12O2/c1-7(11)8-2-3-10-9(6-8)4-5-12-10/h2-3,6-7,11H,4-5H2,1H3/t7-/m1/s1
• InChI Key： WCRSIAJZAWLIAS-SSDOTTSWSA-N
• SMILES： [C@@H](C1C=CC2OCCC=2C=1)(O)C

Additional information on (1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol

Comprehensive Overview of (1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol (CAS No. 1344917-94-7): Properties, Applications, and Industry Relevance

(1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol (CAS No. 1344917-94-7) is a chiral organic compound with a benzofuran backbone, widely recognized for its role in pharmaceutical intermediates and specialty chemical synthesis. The compound's unique stereochemistry and functional groups make it valuable for asymmetric synthesis, particularly in the development of active pharmaceutical ingredients (APIs). Its molecular structure combines a dihydrobenzofuran moiety with a chiral alcohol, offering versatility in drug design and material science applications.

In recent years, the demand for enantiomerically pure compounds like (1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol has surged due to advancements in green chemistry and catalytic asymmetric synthesis. Researchers and manufacturers frequently search for high-purity chiral building blocks to streamline the production of therapeutics targeting central nervous system (CNS) disorders and metabolic diseases. This compound's low toxicity profile and compatibility with biocatalysts further enhance its appeal in sustainable manufacturing processes.

The synthesis of CAS No. 1344917-94-7 typically involves enantioselective reduction of corresponding ketones or enzymatic resolution techniques, aligning with industry trends toward cost-effective chiral synthesis. Analytical methods such as HPLC and NMR are critical for verifying its optical purity, a key parameter for regulatory compliance in pharmaceutical GMP environments. Users often inquire about scalability and storage conditions, highlighting the need for stable supply chains in preclinical research.

Beyond pharmaceuticals, (1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol finds niche applications in flavor and fragrance industries, where its stereospecific aroma properties are exploited. Its thermal stability also makes it a candidate for high-performance polymer modifiers. With growing interest in bio-based chemicals, this compound's potential in renewable material development is under exploration, addressing global searches for eco-friendly alternatives to petrochemical derivatives.

Regulatory agencies classify CAS No. 1344917-94-7 as non-hazardous under standard handling conditions, though proper laboratory safety protocols are recommended. FAQs often focus on its solubility in polar solvents like ethanol and DMSO, as well as compatibility with Pd-catalyzed cross-coupling reactions. These queries reflect its utility in multistep synthetic routes for complex molecules.

In conclusion, (1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-ol exemplifies the convergence of chiral technology and industrial demand. Its relevance in drug discovery pipelines and alignment with circular economy principles position it as a compound of enduring scientific and commercial interest.